Cas no 2137543-72-5 (2-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester)

• Product Name: 2-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 2137543-72-5
• MF: C₁₃H₂₂ClNO₅S
• MW: 339.835482120514
• CID: 5297638
• Update Time: 2025-07-15

2-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H22ClNO5S/c1-12(2,3)20-11(16)15-5-4-13(8-15)6-10(19-9-13)7-21(14,17)18/h10H,4-9H2,1-3H3
• InChI Key： DOMJVDIMJAQHJQ-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)C2)CC(CS(Cl)(=O)=O)O1

Additional information on 2-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester

Introduction to 2-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2137543-72-5) and Its Applications in Modern Chemical Biology

The compound 2-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, identified by the CAS number 2137543-72-5, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This spirocyclic amide derivative features a unique structural framework that combines an oxygen atom and an azacycloalkane core, making it a promising candidate for various biochemical applications.

The molecular structure of this compound is characterized by a spirocyclic arrangement between a seven-membered azacycloalkane ring and a five-membered oxacycloalkane ring. This distinctive architecture imparts unique steric and electronic properties that make it an attractive scaffold for drug design. The presence of a chlorosulfonyl methyl substituent at the 3-position and an ester group at the 1,1-dimethylethyl position further enhances its reactivity and functionality, enabling diverse chemical modifications.

In recent years, spirocyclic compounds have garnered considerable attention in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinity to biological targets. The 2-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2137543-72-5) is no exception. Its unique structural motif has been explored in the development of novel enzyme inhibitors and receptor modulators.

One of the most compelling aspects of this compound is its potential as a tool for investigating protein-protein interactions. The spirocyclic core can serve as a rigid scaffold that mimics the binding pockets of target proteins, while the functional groups provide opportunities for site-specific modifications. This has led to its application in fragment-based drug discovery efforts, where small molecule libraries are screened for interactions with biological targets.

Recent studies have highlighted the utility of this compound in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The spirocyclic structure of 2-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2137543-72-5) provides a suitable platform for designing molecules that can selectively inhibit aberrant kinase activity associated with diseases such as cancer.

The chlorosulfonyl methyl group in this compound plays a pivotal role in modulating its biological activity. This moiety can participate in hydrogen bonding interactions with polar residues in protein binding pockets, thereby enhancing binding affinity. Additionally, the electron-withdrawing nature of the chlorosulfonyl group can influence the electronic properties of the molecule, making it more effective at interacting with biological targets.

In addition to its applications in kinase inhibition, this compound has shown promise in other areas of chemical biology. For instance, it has been investigated as a potential scaffold for developing G protein-coupled receptor (GPCR) modulators. GPCRs are integral membrane proteins that mediate cellular responses to external stimuli, making them key targets for many therapeutic agents. The spirocyclic core of 2-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2137543-72-5) provides a rigid framework that can be optimized to interact with specific GPCR subtypes.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. The spirocyclic core is typically constructed through intramolecular cyclization reactions, which require precise control over reaction conditions to ensure high yields and purity. The introduction of the chlorosulfonyl methyl group and the ester functionality further demonstrates the compound's synthetic adaptability.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound to biological targets. These studies have revealed that the spirocyclic core interacts favorably with hydrophobic pockets in protein binding sites, while the functional groups engage in specific polar interactions. This knowledge has guided the optimization of analogs with improved pharmacological profiles.

The future prospects for this compound are promising, with ongoing research exploring its potential in other therapeutic areas such as immunomodulation and neuropharmacology. Its unique structural features make it a versatile scaffold for designing molecules that can interact with a wide range of biological targets.

In conclusion,2-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2137543-72-5) represents a significant advancement in chemical biology research due to its novel structure and multifaceted applications. Its potential as a scaffold for drug discovery continues to be explored through both experimental and computational approaches.